Cas no 189746-19-8 (5-Chloro-2,6-Dimethoxy-4-Methylquinoline)

5-Chloro-2,6-Dimethoxy-4-Methylquinoline is a substituted quinoline derivative characterized by its chloro, methoxy, and methyl functional groups. This compound exhibits notable stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its distinct substitution pattern enhances its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. The electron-donating methoxy groups and electron-withdrawing chloro group contribute to its versatile chemical behavior, enabling selective modifications. High purity and well-defined structural properties ensure consistent performance in research and industrial applications. Suitable for use under controlled conditions, it adheres to standard handling protocols for halogenated compounds.
5-Chloro-2,6-Dimethoxy-4-Methylquinoline structure
189746-19-8 structure
Product Name:5-Chloro-2,6-Dimethoxy-4-Methylquinoline
CAS No:189746-19-8
MF:C12H12ClNO2
MW:237.682182312012
CID:115700
PubChem ID:18405981
Update Time:2025-05-21

5-Chloro-2,6-Dimethoxy-4-Methylquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline,5-chloro-2,6-dimethoxy-4-methyl-
    • 5-Chloro-2,6-Dimethoxy-4-Methylquinoline
    • JDXORUMZWYWTTK-UHFFFAOYSA-N
    • CS-0449107
    • 2,6-dimethoxy-5-chloro-4-methylquinoline
    • SCHEMBL7519858
    • FT-0759253
    • SB17836
    • 189746-19-8
    • DTXSID90593451
    • DA-37588
    • Inchi: 1S/C12H12ClNO2/c1-7-6-10(16-3)14-8-4-5-9(15-2)12(13)11(7)8/h4-6H,1-3H3
    • InChI Key: JDXORUMZWYWTTK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2C1=C(C)C=C(N=2)OC)OC

Computed Properties

  • Exact Mass: 237.05576
  • Monoisotopic Mass: 237.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35

5-Chloro-2,6-Dimethoxy-4-Methylquinoline Pricemore >>

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